Cas no 2034486-82-1 (4-cyano-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide)

• Product Name: 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide
• CAS No: 2034486-82-1
• MF: C₁₄H₁₈N₂O₃S₂
• MW: 326.434320926666
• CID: 5552630
• Update Time: 2025-05-24

4-cyano-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzenesulfonamide
• 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C14H18N2O3S2/c1-19-14(6-8-20-9-7-14)11-16-21(17,18)13-4-2-12(10-15)3-5-13/h2-5,16H,6-9,11H2,1H3
• InChI Key： HRSMQGWFCAROCV-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(OC)CCSCC2)(=O)=O)=CC=C(C#N)C=C1

Additional information on 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide

Comprehensive Overview of 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide (CAS No. 2034486-82-1)

The compound 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide (CAS No. 2034486-82-1) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the cyano group and the methoxythian moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets. The compound's sulfonamide functionality is a key feature, as this group is commonly found in drugs with antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by the need for new therapeutic agents. The 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide stands out due to its potential to address challenges in drug resistance and specificity. Its cyano group enhances its binding affinity, while the methoxythian ring contributes to its metabolic stability. These attributes align with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic profiles.

The synthesis of CAS No. 2034486-82-1 involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the introduction of the sulfonamide group and the subsequent functionalization of the methoxythian ring. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure. This rigorous characterization ensures its suitability for high-value applications, including drug development and material science.

From an industrial perspective, 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide is produced under controlled conditions to meet the stringent requirements of pharmaceutical-grade materials. Its stability under various pH conditions and solubility in organic solvents make it a versatile intermediate. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to clients in academia and biotechnology.

Environmental and safety considerations are also critical when working with CAS No. 2034486-82-1. While it is not classified as hazardous, proper handling protocols are recommended to minimize exposure. Researchers are encouraged to consult safety data sheets (SDS) and adhere to best practices in laboratory settings. This aligns with the growing emphasis on green chemistry and sustainable research methodologies.

Looking ahead, the potential applications of 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide are vast. Its role in targeted drug delivery and enzyme inhibition is under active investigation. Additionally, its use in molecular imaging and diagnostic agents is being explored, reflecting the broader trend of integrating chemistry with biomedical innovations. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

For those seeking detailed information on CAS No. 2034486-82-1, reputable chemical databases and peer-reviewed journals are invaluable resources. Keywords such as "sulfonamide derivatives," "medicinal chemistry intermediates," and "cyano-functionalized compounds" can help refine search results. By staying updated on the latest findings, researchers and industry professionals can fully leverage the potential of this remarkable compound.